Cas no 15996-50-6 (4,5-Pyrimidinediamine,N4,2-dimethyl-)
15996-50-6 structure
Product Name:4,5-Pyrimidinediamine,N4,2-dimethyl-
CAS No:15996-50-6
MF:C6H10N4
MW:138.17040014267
CID:121331
PubChem ID:24903826
Update Time:2025-04-18
4,5-Pyrimidinediamine,N4,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Pyrimidinediamine,N4,2-dimethyl-
- 4,5-Pyrimidinediamine, N4,2-dimethyl- (9CI)
- 4-N,2-dimethylpyrimidine-4,5-diamine
- 15996-50-6
- AKOS006306846
- 4,5-Pyrimidinediamine,n4,2-dimethyl-(9ci)
- SCHEMBL12876515
- N4,2-Dimethylpyrimidine-4,5-diamine
-
- Inchi: 1S/C6H10N4/c1-4-9-3-5(7)6(8-2)10-4/h3H,7H2,1-2H3,(H,8,9,10)
- InChI Key: HQRXOLPUVIGJHI-UHFFFAOYSA-N
- SMILES: N(C)C1C(=CN=C(C)N=1)N
Computed Properties
- Exact Mass: 138.0907
- Monoisotopic Mass: 138.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 63.83
4,5-Pyrimidinediamine,N4,2-dimethyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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